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A critical evaluation of the efficacy of dicyclohexyl azelate and dioctyl azelate reveals a

significant disparity in available research and application data. While dioctyl azelate is a well-

documented and widely utilized plasticizer, particularly in applications requiring low-

temperature flexibility, information regarding dicyclohexyl azelate is scarce, precluding a

direct, data-driven comparison of their performance.

This guide synthesizes the available information on dioctyl azelate and offers a theoretical

comparison to the potential properties of dicyclohexyl azelate, based on the characteristics of

analogous chemical structures. This analysis is intended for researchers, scientists, and

professionals in drug development and material science who are exploring alternative

plasticizers.

Dioctyl Azelate: A Profile
Dioctyl azelate (DOZ), specifically di(2-ethylhexyl) azelate, is a prominent member of the

dicarboxylic acid ester family of plasticizers.[1] It is primarily employed to enhance the flexibility

and durability of polymers, most notably polyvinyl chloride (PVC).[2][3] Its key attributes include

excellent low-temperature performance, low volatility, and good compatibility with a range of

polymers, including cellulosics and polystyrene.[1][4] These properties make it a preferred

choice for applications such as food packaging films, wire and cable insulation, and medical

devices.[5][6][7]

The synthesis of dioctyl azelate typically involves the esterification of azelaic acid with 2-

ethylhexanol.
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Chemical Structure and Synthesis of Dioctyl Azelate

Synthesis of Dioctyl Azelate
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Caption: General synthesis pathway for dioctyl azelate.

Dicyclohexyl Azelate: A Theoretical Consideration
Direct experimental data on the properties and performance of dicyclohexyl azelate is not

readily available in published literature. However, by examining related compounds such as

dicyclohexyl phthalate, we can infer some potential characteristics.[8][9] The presence of

cyclohexyl groups in an ester plasticizer generally imparts increased rigidity and thermal

stability compared to their linear or branched alkyl counterparts. This suggests that
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dicyclohexyl azelate might offer enhanced heat resistance and lower volatility than dioctyl

azelate.

Conversely, the bulky and rigid nature of the cyclohexyl rings could potentially reduce the

plasticizing efficiency, particularly concerning low-temperature flexibility, which is a key

advantage of dioctyl azelate. The compatibility of dicyclohexyl azelate with various polymers

would also require empirical evaluation.

Hypothetical Synthesis of Dicyclohexyl Azelate

Hypothetical Synthesis of Dicyclohexyl Azelate
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Caption: A plausible synthesis route for dicyclohexyl azelate.
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Comparative Data Summary
The following tables summarize the available physical and chemical properties of dioctyl

azelate and related compounds to provide a basis for comparison.

Table 1: Physical and Chemical Properties

Property
Dioctyl Azelate
(di(2-ethylhexyl)
azelate)

Dihexyl Azelate
Dicyclohexyl
Phthalate

CAS Number 103-24-2 109-31-9[6] 84-61-7[10]

Molecular Formula C25H48O4[1] C21H40O4[6] C20H26O4[8]

Molecular Weight 412.65 g/mol [1] 356.5 g/mol [5] 330.4 g/mol [8]

Appearance Colorless liquid[1] Liquid[6] White granular solid[8]

Boiling Point 237 °C @ 5 mmHg[1] 216 °C @ 5 mmHg[5] -

Melting Point -78 °C[1] -10 °C[5] -

Density
0.915 g/cm³ @ 25

°C[1]

0.927 g/cm³ @ 20

°C[5]
-

Proposed Experimental Protocol for Efficacy
Comparison
To empirically compare the efficacy of dicyclohexyl azelate and dioctyl azelate as plasticizers

for PVC, the following experimental protocol is proposed:

Material Preparation:

Synthesize and purify dicyclohexyl azelate.

Procure high-purity dioctyl azelate and PVC resin.

Compounding:
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Prepare a series of PVC blends with varying concentrations (e.g., 20, 30, 40 parts per

hundred of resin) of each plasticizer using a two-roll mill or a torque rheometer.

Include a control sample with no plasticizer.

Specimen Preparation:

Mold the compounded PVC into standardized test specimens (e.g., tensile bars, disks) by

compression molding.

Performance Evaluation:

Mechanical Properties: Conduct tensile testing (ASTM D638) to determine tensile

strength, elongation at break, and modulus of elasticity.

Hardness: Measure Shore A hardness (ASTM D2240).

Low-Temperature Flexibility: Determine the brittle point (ASTM D746) or perform dynamic

mechanical analysis (DMA) to measure the glass transition temperature (Tg).

Volatility: Measure weight loss after thermal aging in an oven (e.g., 7 days at 100°C)

(ASTM D1203).

Migration Resistance: Evaluate the resistance to extraction by various solvents (e.g.,

hexane, soapy water) (ASTM D1239).

Experimental Workflow for Plasticizer Evaluation
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Workflow for Plasticizer Efficacy Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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